1-[2-(Propan-2-yl)-1,3-thiazol-4-yl]ethan-1-amine dihydrochloride

• IUPAC Name: 1-(2-propan-2-yl-1,3-thiazol-4-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C8H14N2S.2ClH/c1-5(2)8-10-7(4-11-8)6(3)9;;/h4-6H,9H2,1-3H3;2*1H
• InChI Key: RWYOZNHMIHGARZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=CS1)C(C)N.Cl.Cl
• Molecular Formula: C8H16Cl2N2S
• Molecular Weight: 243.20 g/mol
• CAS RN: 1306603-67-7

Description

The compound “1-[2-(Propan-2-yl)-1,3-thiazol-4-yl]ethan-1-amine dihydrochloride” is a chemical compound with the molecular formula C8H16Cl2N2S and a molecular weight of 243.19704.

Molecular Structure Analysis

The molecular structure of this compound consists of a thiazole ring, which is a five-membered ring containing one sulfur atom and one nitrogen atom, attached to a propane structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a melting point of 67-70 °C.

Scientific Research Applications

Corrosion Inhibition

One notable application involves the study of thiazole derivatives for corrosion inhibition of iron. Quantum chemical parameters and molecular dynamics simulations were performed to predict the inhibition performances of thiazole derivatives, including their binding energies on the iron surface. This research suggests that certain thiazole derivatives show promise as corrosion inhibitors, which could have practical applications in protecting metal surfaces (Kaya et al., 2016).

Synthesis of Structurally Diverse Libraries

Another application is in the generation of structurally diverse libraries through alkylation and ring closure reactions. A study used 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride as a starting material in various alkylation and ring closure reactions to produce a wide array of compounds. This approach enables the creation of a rich diversity of molecular structures, potentially useful in drug discovery and materials science (Roman, 2013).

Generation of Heterocyclic Structures

Further research into the synthesis of heterocyclic structures has shown the potential for thiazole derivatives in creating novel molecular architectures. For example, the synthesis of 5-(thiazol-5-yl)-4,5-dihydroisoxazoles from 3-chloropentane-2,4-dione demonstrates the versatility of thiazole-based compounds in organic synthesis, enabling the development of new molecules with potential applications in medicinal chemistry and material science (Milinkevich et al., 2008).

Future Directions

While specific future directions for this compound were not found in the available literature, thiazole derivatives are a topic of ongoing research due to their wide range of biological activities and potential applications in medicinal chemistry.